molecular formula C11H7ClN4 B8276461 2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine

2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine

Cat. No. B8276461
M. Wt: 230.65 g/mol
InChI Key: IPEHJECXGDLQLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-chloro-7-pyridin-2-yl-7H-pyrrolo[2,3-d]pyrimidine

Molecular Formula

C11H7ClN4

Molecular Weight

230.65 g/mol

IUPAC Name

2-chloro-7-pyridin-2-ylpyrrolo[2,3-d]pyrimidine

InChI

InChI=1S/C11H7ClN4/c12-11-14-7-8-4-6-16(10(8)15-11)9-3-1-2-5-13-9/h1-7H

InChI Key

IPEHJECXGDLQLV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)N2C=CC3=CN=C(N=C32)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-chloro-7H-pyrrolo-[2,3-d]pyrimidine 3 (0.53 g, 3.5 mmol), 2-bromopyridine (0.66 mL, 1.1 g, 6.9 mmol), copper(I) iodide (0.20 g, 1.0 mmol), trans-1,2-diaminocyclohexane (0.12 mL, 0.1 Ig, 1.0 mmol), and potassium phosphate (2.2 g, 10 mmol) in 10 mL 1,4-dioxane is heated to 100° C. and stirred for four hours. The reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic extract was dried over MgSO4, filtered, and concentrated under reduced pressure. Purification by column chromatography (SiO2, Hexane : Ethyl acetate/5:1) provided 4 (0.69 g, 87%) as a white solid.
Quantity
0.53 g
Type
reactant
Reaction Step One
Quantity
0.66 mL
Type
reactant
Reaction Step One
Quantity
0.12 mL
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.2 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Yield
87%

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